Cas no 214855-13-7 (Benzothiazole,6-fluoro-5-methyl-)

• Product Name: Benzothiazole,6-fluoro-5-methyl-
• CAS No: 214855-13-7
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 243006
• Update Time: 2024-01-26

Benzothiazole,6-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-fluoro-5-methyl-
• Benzothiazole, 6-fluoro-5-methyl- (9CI)
• Benzothiazole, 6-fluoro-5-methyl-

• Inchi： 1S/C8H6FNS/c1-5-2-7-8(3-6(5)9)11-4-10-7/h2-4H,1H3
• InChI Key： ANHNCZJUUKGFBH-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=C(C)C=C2N=C1

Computed Properties

• Exact Mass: 167.02058
• Monoisotopic Mass: 167.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89